Cas no 1214875-13-4 (3,3-difluoro-1-oxa-7-azaspiro[4.5]decane)

• Product Name: 3,3-difluoro-1-oxa-7-azaspiro[4.5]decane
• CAS No: 1214875-13-4
• MF: C₈H₁₃F₂NO
• MW: 177.191729307175
• CID: 4563323
• Update Time: 2025-10-25

3,3-difluoro-1-oxa-7-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-oxa-7-azaspiro[4.5]decane

• Inchi： 1S/C8H13F2NO/c9-8(10)4-7(12-6-8)2-1-3-11-5-7/h11H,1-6H2
• InChI Key： BUSJWJXZLWRPIH-UHFFFAOYSA-N
• SMILES： O1C2(CCCNC2)CC(F)(F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3,3-difluoro-1-oxa-7-azaspiro[4.5]decane

Comprehensive Overview of 3,3-Difluoro-1-oxa-7-azaspiro[4.5]decane (CAS No. 1214875-13-4)

3,3-Difluoro-1-oxa-7-azaspiro[4.5]decane (CAS No. 1214875-13-4) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its spirocyclic structure and fluorine substitution. This compound belongs to the class of spirocyclic amines, which are increasingly explored for their potential in drug discovery, particularly in modulating central nervous system (CNS) targets. The presence of difluoro groups enhances its metabolic stability and lipophilicity, making it a valuable scaffold for medicinal chemistry applications.

The spiro[4.5]decane core of this molecule provides a rigid three-dimensional framework, which is highly sought after in the design of bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR modulators, as these targets are critical in treating diseases like cancer and neurological disorders. The 1-oxa-7-aza moiety further diversifies its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies.

In recent years, the demand for fluorinated spirocycles has surged, driven by their ability to improve drug-like properties such as bioavailability and target binding affinity. A common question in scientific forums is: "How does fluorination impact the pharmacokinetics of spirocyclic compounds?" Studies suggest that the 3,3-difluoro substitution in this molecule reduces oxidative metabolism, thereby extending its half-life in vivo. This aligns with the broader trend of incorporating fluorine in drug design, a topic frequently searched in academic and industrial circles.

Another hot topic is the synthetic accessibility of 3,3-difluoro-1-oxa-7-azaspiro[4.5]decane. Organic chemists often inquire about "efficient routes to spirocyclic fluorinated amines" due to their synthetic complexity. Recent advances in catalytic C-F bond formation and ring-closing metathesis have streamlined its production, making it more accessible for high-throughput screening. The compound’s CAS No. 1214875-13-4 is frequently cross-referenced in patents and publications, underscoring its industrial relevance.

From an environmental perspective, the green chemistry aspects of synthesizing such fluorinated compounds are also under scrutiny. Researchers are exploring solvent-free reactions and biocatalytic methods to minimize waste, a trend reflected in search queries like "sustainable synthesis of fluorinated heterocycles." This compound’s versatility makes it a case study for balancing efficiency and sustainability in modern chemical production.

In summary, 3,3-Difluoro-1-oxa-7-azaspiro[4.5]decane (CAS No. 1214875-13-4) exemplifies the intersection of structural innovation and practical utility in organic chemistry. Its applications span from CNS drug candidates to catalysis research, addressing key questions in both academia and industry. As the field evolves, this compound will likely remain a focal point for discussions on fluorine chemistry, spirocyclic design, and drug development strategies.